Cas no 678543-10-7 (5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid)

5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a specialized heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a carboxylic acid functional group at the 2-position. The presence of a 4-ethylphenyl substituent at the 5-position and a trifluoromethyl group at the 7-position enhances its steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful in the synthesis of biologically active molecules, offering potential applications in drug discovery and development. Its structural features support precise modifications for targeted pharmacological activity.
5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid structure
678543-10-7 structure
Product Name:5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid
CAS No:678543-10-7
MF:C16H12F3N3O2
MW:335.28059387207
MDL:MFCD04045227
CID:2626112
PubChem ID:4771477
Update Time:2025-10-17

5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2- carboxylic acid
    • 5-(4-ETHYL-PHENYL)-7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
    • STK350492
    • CS-0296627
    • AKOS000313020
    • VS-09678
    • MKDOXRWEOJRIBH-UHFFFAOYSA-N
    • MFCD04045227
    • EN300-230420
    • 5-(4-ethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • 678543-10-7
    • 5-(4-ethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • BBL030209
    • C16H12F3N3O2
    • 5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid
    • MDL： MFCD04045227
    • Inchi： 1S/C16H12F3N3O2/c1-2-9-3-5-10(6-4-9)11-7-13(16(17,18)19)22-14(20-11)8-12(21-22)15(23)24/h3-8H,2H2,1H3,(H,23,24)
    • InChI Key： MKDOXRWEOJRIBH-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C2C=CC(=CC=2)CC)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

  • Exact Mass: 335.08800
  • Monoisotopic Mass: 335.08816112Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.49000
  • LogP: 3.67570

5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Ethylphenyl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

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